Cas no 99059-91-3 (N-(3-phenylcyclobutylidene)hydroxylamine)

N-(3-phenylcyclobutylidene)hydroxylamine structure
99059-91-3 structure
Product Name:N-(3-phenylcyclobutylidene)hydroxylamine
CAS No:99059-91-3
MF:C10H11NO
MW:161.200442552567
MDL:MFCD12025403
CID:797027
PubChem ID:57357177
Update Time:2025-04-19

N-(3-phenylcyclobutylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • 3-phenylcyclobutanone oxime
    • N-(3-phenylcyclobutylidene)hydroxylamine
    • 99059-91-3
    • DTXSID00723565
    • SCHEMBL1570402
    • 3-Phenylcyclobutan-1-one oxime
    • EN300-2479368
    • ZRSRYYWZHNJBNH-UHFFFAOYSA-N
    • MDL: MFCD12025403
    • Inchi: 1S/C10H11NO/c12-11-10-6-9(7-10)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2/b11-10-
    • InChI Key: ZRSRYYWZHNJBNH-KHPPLWFESA-N
    • SMILES: O/N=C1/CC(C2C=CC=CC=2)C/1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 58.5-59.5 ºC (ligroine )
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),

N-(3-phenylcyclobutylidene)hydroxylamine Pricemore >>

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